Cas no 1443326-92-8 ((4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL)

• Product Name: (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL
• CAS No: 1443326-92-8
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• MDL: MFCD07775298
• CID: 5180163
• Update Time: 2026-03-05

(4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL
• 3-Furanmethanol, α-(4-chloro-2-methylphenyl)-

• MDL： MFCD07775298
• Inchi： 1S/C12H11ClO2/c1-8-11(10(13)7-15-8)12(14)9-5-3-2-4-6-9/h2-7,12,14H,1H3
• InChI Key： IRRAMBPDCPCBQF-UHFFFAOYSA-N
• SMILES： C(C1C(Cl)=COC=1C)(C1=CC=CC=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL

Comprehensive Overview of (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL (CAS No. 1443326-92-8)

(4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL (CAS No. 1443326-92-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique furan and phenyl methanol structural motifs, is often explored for its potential applications in drug discovery and functional material development. Researchers are particularly interested in its molecular structure, which combines a chlorinated furan ring with a phenyl methanol group, offering versatile reactivity and functionalization opportunities.

In recent years, the demand for heterocyclic compounds like (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL has surged due to their role as key intermediates in the synthesis of bioactive molecules. The compound's CAS No. 1443326-92-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its structural features align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to modify such scaffolds for high-value applications.

One of the most discussed topics surrounding (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL is its potential in pharmaceutical research. The furan ring, a common pharmacophore, is known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory properties. Coupled with the phenyl methanol moiety, this compound could serve as a precursor for novel small-molecule therapeutics. Recent studies have highlighted its utility in catalysis and ligand design, further expanding its industrial and academic appeal.

From a synthetic perspective, the compound's chloro-methylfuran segment offers intriguing possibilities for cross-coupling reactions, a hot topic in modern organic synthesis. Researchers are investigating its use in palladium-catalyzed transformations and click chemistry, which are pivotal for constructing complex molecular architectures. The presence of the hydroxyl group also allows for further derivatization, making it a versatile building block for fine chemicals and specialty materials.

In material science, (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL is being explored for its potential in polymer chemistry and nanomaterial functionalization. Its ability to act as a monomer or cross-linker in polymerization reactions is of particular interest, especially in the development of biodegradable polymers. This aligns with the global push toward sustainable materials, a topic dominating scientific and industrial discourse.

For those searching CAS No. 1443326-92-8 or the compound's name, it's essential to note its commercial availability and handling precautions. While not classified as hazardous, proper laboratory safety protocols should always be followed. The compound's spectroscopic data (NMR, IR, MS) and physical properties (melting point, solubility) are well-documented, aiding in its identification and application across research domains.

In summary, (4-CHLORO-2-METHYLFURAN-3-YL)(PHENYL)METHANOL (CAS No. 1443326-92-8) represents a compelling case study in the intersection of organic synthesis, drug discovery, and material innovation. Its multifaceted applications and structural elegance ensure its continued prominence in scientific literature and industrial workflows.